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Compound of Interest

Compound Name: Peptide P60

Cat. No.: B11932136 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of synthetic peptides like P60 are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of Peptide P60, grounded in safety data sheet (SDS) information and general

best practices for laboratory peptide handling.

Key Data for Peptide P60
For quick reference, the following table summarizes essential information for Peptide P60.
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Identifier Value Reference

CAS Number 1319725-20-6 [1][2]

Molecular Formula C95H132N24O20S2 [1][2]

Molecular Weight 1994.34 g/mol [1]

Hazard Classification

Acute toxicity, Oral (Category

4); Acute and chronic aquatic

toxicity (Category 1)

[1]

Storage (Lyophilized)
-20°C, protected from light and

moisture
[1][3]

Storage (in solution)

Aliquot and store at -20°C or

-80°C; avoid freeze-thaw

cycles

[4][5]

Immediate Safety and Handling Protocols
Before disposal, it is crucial to handle Peptide P60 with appropriate safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective gloves.[1]

Body Protection: Wear an impervious lab coat.[1]

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust and aerosol formation.[1][2]

Engineering Controls:

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

[2]

Ensure an accessible safety shower and eye wash station are nearby.[1]
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General Handling Precautions:

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Avoid release to the environment.[1]

Step-by-Step Disposal Procedure for Peptide P60
The disposal of Peptide P60 must be conducted in accordance with federal, state, and local

regulations. Given its classification as very toxic to aquatic life, it is imperative that it is not

disposed of down the drain.[1][6]

Collection of Waste:

Collect all waste materials containing Peptide P60, including unused solutions,

contaminated consumables (e.g., pipette tips, tubes), and any spilled material that has

been cleaned up.

Use a dedicated, clearly labeled, and sealed waste container.

Waste Treatment (if applicable):

While specific chemical neutralization methods for Peptide P60 are not detailed in the

provided SDS, a common practice for peptide waste is to consult with your institution's

environmental health and safety (EHS) office for approved treatment methods before

disposal.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

This should be handled by a licensed disposal company.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC21021.html
https://file.medchemexpress.com/batch_PDF/HY-P1684/Peptide-P60-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC21021.html
https://dcchemicals.com/msds/MSDS_DC21021.html
https://dcchemicals.com/msds/MSDS_DC21021.html
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21021.html
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21021.html
https://tides.wuxiapptec.com/catalog-product/blob/onlineshop-pic/prod/sds/STA-AA12137.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never pour Peptide P60 solutions or contaminated materials into public drains or dispose

of them with regular trash.[6]

Accidental Release Measures
In the event of a spill or accidental release of Peptide P60:

Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.

[1][2]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1][2]

Clean-up:

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).[1][2]

For powder, carefully sweep up and shovel.[7]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

Disposal of Clean-up Material: Dispose of all contaminated cleaning materials in the same

manner as the original peptide waste, in a sealed container for an approved waste disposal

plant.[1][2]

Experimental Workflow and Disposal Logic
The following diagram illustrates the general workflow for handling Peptide P60 in a laboratory

setting, from reception to final disposal, emphasizing the critical disposal checkpoints.
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Caption: Workflow for Handling and Disposal of Peptide P60.

Signaling Pathway Context
Peptide P60 is known as a cell-permeable inhibitor of the transcription factor FOXP3.[8] By

binding to FOXP3, it inhibits its nuclear translocation and its ability to suppress the activity of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11932136?utm_src=pdf-body-img
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.benchchem.com/product/b11932136?utm_src=pdf-body
https://www.dcchemicals.com/product_show-DC21021.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


other transcription factors, namely NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) and NFAT (Nuclear Factor of Activated T-cells).[5] This action enhances the

stimulation of effector T cells.[5][8]

The diagram below illustrates this inhibitory relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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